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Standard Protocol for Administering Tylosin in
Animal Feed for Research Studies
Application Notes
Tylosin is a macrolide antibiotic used in veterinary medicine to treat a variety of bacterial

infections in livestock and poultry. It is effective against Gram-positive bacteria and some

Gram-negative bacteria. In research settings, the administration of tylosin in animal feed is a

common practice for studying its efficacy, pharmacokinetics, and impact on animal health and

the microbiome. This document provides a standardized protocol for the preparation and

administration of tylosin-medicated feed for research purposes, ensuring consistency and

reproducibility of experimental results.

Tylosin acts by binding to the 50S subunit of the bacterial ribosome, which inhibits protein

synthesis, ultimately leading to a bacteriostatic effect.[1] It is produced as a fermentation

product of Streptomyces fradiae.

These protocols are intended for use by researchers, scientists, and drug development

professionals in a controlled laboratory or research farm setting. Adherence to all applicable

animal welfare regulations and guidelines is mandatory.
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This protocol outlines the steps for incorporating Tylosin into animal feed at a specified

concentration.

Materials:

Tylosin phosphate or Tylosin tartrate (ensure the correct form and purity for the intended

research)

Standard animal feed appropriate for the species and age of the research animals

A calibrated scale for accurate weighing of Tylosin and feed

A feed mixer (e.g., V-blender, ribbon blender) to ensure homogenous mixing

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses, and a dust mask

Procedure:

Determine the Target Concentration: Based on the research objectives, determine the

desired concentration of Tylosin in the feed. This is typically expressed in grams per ton (

g/ton ) or parts per million (ppm). Refer to the dosage tables below for guidance.

Calculate the Required Amount of Tylosin:

Amount of Tylosin (g) = (Target Concentration (g/ton) / 1000 kg) * Total Amount of Feed

(kg)

Pre-mixing: To ensure even distribution, first mix the calculated amount of Tylosin with a

small portion of the feed (e.g., 1-2 kg). This can be done manually in a sealed bag or with a

small laboratory mixer.

Final Mixing: Add the pre-mix to the total batch of feed in the feed mixer. Mix for the duration

recommended by the mixer manufacturer to achieve a homogenous blend. A typical mixing

time is 15-20 minutes.

Quality Control: It is recommended to take multiple samples from the final mixed feed and

have them analyzed by a qualified laboratory to verify the concentration and homogeneity of

Tylosin.
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Storage: Store the medicated feed in a cool, dry place, protected from direct sunlight, and

clearly labeled with the Tylosin concentration, preparation date, and any other relevant

information.

Protocol for In-Feed Administration of Tylosin to
Research Animals
This protocol describes the procedure for administering the prepared medicated feed to

animals in a research study.

Materials:

Prepared Tylosin-medicated feed

Appropriate feeders for the animal species

A system for accurately measuring daily feed intake per animal or group

Observation and data recording tools

Procedure:

Acclimation Period: Prior to the start of the study, allow the animals a period of

acclimatization to the housing, handling, and basal (non-medicated) diet.

Introduction of Medicated Feed: On day 0 of the study, replace the basal diet with the

Tylosin-medicated feed.

Feeding Regimen: Provide the medicated feed as the sole ration for the duration of the

treatment period as defined by the study design. Ensure continuous access to fresh, clean

water.

Monitoring Feed Intake: Measure and record the amount of feed consumed by each animal

or group daily. This is crucial for calculating the actual dose of Tylosin ingested.

Clinical Observations: Observe the animals daily for any signs of adverse reactions, changes

in behavior, or clinical signs of disease. Record all observations.
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Sample Collection: Collect biological samples (e.g., blood, feces, tissues) at predetermined

time points as required by the study protocol for pharmacokinetic, pharmacodynamic, or

other analyses.

Withdrawal Period: Following the treatment period, a withdrawal period may be necessary

before animals are used for other purposes or for human consumption. This period should be

determined based on regulatory guidelines and pharmacokinetic data. For example,

chickens and swine treated with Tylosin Tartrate in drinking water have withdrawal periods

of 24 and 48 hours, respectively, before they can be slaughtered for food.[2]

Data Presentation: Quantitative Data Summary
The following tables summarize key quantitative data for Tylosin administration in various

animal species as cited in the literature.

Table 1: Recommended In-Feed Dosages of Tylosin
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Animal Species Purpose Dosage Reference

Broiler Chickens

Increased weight gain

& improved feed

efficiency

4 to 50 g/ton [3]

Control of Chronic

Respiratory Disease

(CRD)

800 to 1,000 g/ton [3]

Laying Chickens
Improved feed

efficiency
20 to 50 g/ton [3]

Swine

Increased weight gain

& improved feed

efficiency

10 to 100 g/ton

Control of porcine

proliferative

enteropathies (ileitis)

100 g/ton for at least 3

weeks, then 40 g/ton

Treatment and control

of swine dysentery
40 to 100 g/ton

Beef Cattle
Reduction of liver

abscesses

8 to 10 g/ton (to

provide 60 to 90

mg/head/day)

Table 2: Pharmacokinetic Parameters of Tylosin (Oral
Administration)
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Animal
Species

Dose
Cmax
(µg/mL)

Tmax
(hours)

Bioavailabil
ity (%)

Reference

Broiler

Chickens
10 mg/kg 1.2 1.5 30-34

Broiler

Chickens
50 mg/kg 3.40 1.08 90.29

Pigs

(Intramuscula

r)

10 mg/kg 1 1.5 95

Pigs

(Intramuscula

r)

10 mg/kg

2.06 (healthy)

/ 2.37

(infected)

1.95 (healthy)

/ 1.58

(infected)

-

Cattle

(Intramuscula

r)

10 mg/kg 0.64 - -

Cows

(Intramuscula

r)

17.5 mg/kg 1.30 2 -

Note: Pharmacokinetic parameters can vary significantly based on the formulation of Tylosin,

animal age, health status, and other factors.

Mandatory Visualization
Diagram 1: Experimental Workflow for a Tylosin In-Feed
Efficacy Study
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Caption: A typical experimental workflow for evaluating Tylosin in animal feed.

Diagram 2: Mechanism of Action of Tylosin
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Caption: Tylosin inhibits bacterial protein synthesis, leading to a bacteriostatic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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